Cas no 25552-08-3 ((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate)
25552-08-3 structure
Product Name:(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate
CAS No:25552-08-3
MF:C8H8O5
MW:184.146122932434
MDL:MFCD18431829
CID:1423426
PubChem ID:12216388
Update Time:2025-10-28
(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, 2-[(acetyloxy)methyl]-5-hydroxy-
- (5-hydroxy-4-oxopyran-2-yl)methyl acetate
- (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate
- AKOS022505458
- BBL036450
- VS-13493
- SCHEMBL11981428
- EN300-7447581
- Z1235828823
- AB88059
- STL512373
- DTXSID60480884
- F2158-2187
- CS-0260075
- 25552-08-3
-
- MDL： MFCD18431829
- Inchi： 1S/C8H8O5/c1-5(9)12-3-6-2-7(10)8(11)4-13-6/h2,4,11H,3H2,1H3
- InChI Key： MWPFSCIYGNZCJP-UHFFFAOYSA-N
- SMILES： O1C=C(C(C=C1COC(C)=O)=O)O
Computed Properties
- Exact Mass: 184.03714
- Monoisotopic Mass: 184.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H265416-100mg |
(5-hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H265416-500mg |
(5-hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 500mg |
$ 275.00 | 2022-06-04 | ||
| TRC | H265416-1g |
(5-hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 1g |
$ 410.00 | 2022-06-04 | ||
| A2B Chem LLC | AZ02147-50mg |
(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 95% | 50mg |
$340.00 | 2024-04-20 | |
| A2B Chem LLC | AZ02147-100mg |
(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 95% | 100mg |
$489.00 | 2024-04-20 | |
| A2B Chem LLC | AZ02147-250mg |
(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 95% | 250mg |
$683.00 | 2024-04-20 | |
| A2B Chem LLC | AZ02147-500mg |
(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 95% | 500mg |
$1055.00 | 2024-04-20 | |
| A2B Chem LLC | AZ02147-1g |
(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 95% | 1g |
$1344.00 | 2024-04-20 | |
| A2B Chem LLC | AZ02147-2.5g |
(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 95% | 2.5g |
$2598.00 | 2024-04-20 | |
| A2B Chem LLC | AZ02147-5g |
(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate |
25552-08-3 | 95% | 5g |
$3829.00 | 2024-04-20 |
(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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